BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2,4-
Decadienal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Decadienal

Cat. No.: B1234556

Essential Safety and Handling Guide for 2,4-
Decadienal

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of

2,4-Decadienal, ensuring laboratory safety and procedural accuracy. By adhering to these
protocols, you can minimize risks and maintain the integrity of your research.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2,4-Decadienal.
Note that some values may vary between sources.
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Property Value Source(s)
Molecular Formula C10H160 [1]
Molecular Weight 152.23 g/mol [1][2]
Appearance Colorless to pale yellow liquid [1]

Strong, fatty, waxy, or deep-
Odor ] I Y Y P [3]
fried odor

114-116 °C at 10 mmHg140

Boiling Point °C at 760 mmHg227.73 °C
(Predicted)

Flash Point 98 - 107.22 °C

Density 0.857 - 0.872 g/mL at 20-25 °C

Vapor Pressure 0.03 mmHg at 25 °C

Solubilit Insoluble in water; soluble in
olubility _ _
alcohol and fixed oils.

Occupational Exposure Limits Not established.

Operational Plan: Handling and Personal Protective
Equipment (PPE)

Given that no specific occupational exposure limits have been established for 2,4-Decadienal,
it is prudent to handle it with a high degree of caution, assuming significant potential for
irritation and sensitization.

Engineering Controls

» Ventilation: Always handle 2,4-Decadienal in a well-ventilated area. For procedures with a
risk of aerosolization, use a certified chemical fume hood.

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.
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Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles or a full-face shield to protect
against splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) are mandatory.
Inspect gloves for any signs of degradation or puncture before use and change them
immediately if they become contaminated.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required to prevent skin contact. For larger quantities or in case of a significant spill, consider
wearing impervious clothing.

Respiratory Protection: If working outside of a fume hood where vapors or aerosols may be
generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling Procedures

e Pre-use Inspection: Visually inspect the container for any damage or leaks before handling.

Dispensing: When transferring or dispensing the chemical, use non-sparking tools and
ensure adequate ventilation.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling, even if gloves were worn.

Storage: Store 2,4-Decadienal in a tightly sealed container in a cool, dry, and well-ventilated
area, away from heat, open flames, and strong oxidizing agents.

Disposal Plan

Proper disposal of 2,4-Decadienal and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Chemical Waste: Collect all unused 2,4-Decadienal and solutions containing it in a

dedicated, properly labeled hazardous waste container. The container should be made of a
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compatible material (e.g., glass or polyethylene).

o Contaminated Materials: Any materials that have come into contact with 2,4-Decadienal,
such as gloves, absorbent pads, and disposable labware, should be considered hazardous

waste and collected in a separate, clearly labeled container.

Labeling and Storage of Waste

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "2,4-Decadienal".

o Storage: Store hazardous waste containers in a designated, well-ventilated, and secure
satellite accumulation area, away from incompatible materials. Keep containers tightly

closed.

Final Disposal

» Licensed Disposal Service: Arrange for the disposal of all 2,4-Decadienal waste through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal company.

o Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are followed. Do not dispose of 2,4-Decadienal down the drain or in the

regular trash.

Experimental Workflow Visualization

The following diagram outlines the standard workflow for safely handling 2,4-Decadienal in a

laboratory setting.
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Caption: Workflow for Safe Handling of 2,4-Decadienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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